Cas no 5436-12-4 (Glycine, N-[2-[[(3-nitrophenyl)methylene]hydrazino]-2-oxoethyl]-N-nitroso-,[(3-nitrophenyl)methylene]hydrazide(9CI))

• Product Name: Glycine, N-[2-[[(3-nitrophenyl)methylene]hydrazino]-2-oxoethyl]-N-nitroso-,[(3-nitrophenyl)methylene]hydrazide(9CI)
• CAS No: 5436-12-4
• MF: C₁₈H₁₆N₈O₇
• MW: 456.369042396545
• CID: 386347
• PubChem ID: 54605130
• Update Time: 2025-04-19

Glycine, N-[2-[[(3-nitrophenyl)methylene]hydrazino]-2-oxoethyl]-N-nitroso-,[(3-nitrophenyl)methylene]hydrazide(9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[2-[[(3-nitrophenyl)methylene]hydrazino]-2-oxoethyl]-N-nitroso-,[(3-nitrophenyl)methylene]hydrazide(9CI)
• Nitrosiminodiacetonitrile
• Nitrosodiglykolamidsaeure-dinitril
• Nitrosoimino-di-acetonitril
• nitrosoimino-di-acetonitrile
• Nitrosoiminodiessigsaeure-dinitril
• N-Nitrosamino diacetonitril
• N-Nitrosodiacetonitrile
• NSC-21357
• 5436-12-4
• NSC21357
• SCHEMBL18400563
• SCHEMBL18400564

• Inchi： 1S/C18H16N8O7/c27-17(21-19-9-13-3-1-5-15(7-13)25(30)31)11-24(23-29)12-18(28)22-20-10-14-4-2-6-16(8-14)26(32)33/h1-10H,11-12H2,(H,21,27)(H,22,28)/b19-9-,20-10+
• InChI Key： HXXAQBDEBJBHDG-KFSYKRRRSA-N
• SMILES： O=C(CN(CC(N/N=C\C1C=CC=C(C=1)[N+](=O)[O-])=O)N=O)N/N=C/C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 457.12200
• Monoisotopic Mass: 456.11419488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 207Ų

Experimental Properties

• PSA: 213.15000
• LogP: 4.26890